Cas no 1867202-45-6 ((R)-N2-Boc-N2-methylpropane-1,2-diamine)

• Product Name: (R)-N2-Boc-N2-methylpropane-1,2-diamine
• CAS No: 1867202-45-6
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 5522608
• Update Time: 2025-05-20

(R)-N2-Boc-N2-methylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl (1-aminopropan-2-yl)(methyl)carbamate
• tert-butyl N-[(2R)-1-aminopropan-2-yl]-N-methylcarbamate
• (R)-N2-Boc-N2-methylpropane-1,2-diamine

• Inchi： 1S/C9H20N2O2/c1-7(6-10)11(5)8(12)13-9(2,3)4/h7H,6,10H2,1-5H3/t7-/m1/s1
• InChI Key： NVUWUDUEKXDLAG-SSDOTTSWSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@H](C)CN)C

Additional information on (R)-N2-Boc-N2-methylpropane-1,2-diamine

Introduction to (R)-N2-Boc-N2-methylpropane-1,2-diamine (CAS No. 1867202-45-6)

The compound (R)-N2-Boc-N2-methylpropane-1,2-diamine, with the CAS registry number 1867202-45-6, is a specialized organic compound that has garnered attention in various fields of chemical research and application. This compound is notable for its unique structure and functional groups, which make it a valuable tool in synthetic chemistry, particularly in the synthesis of complex molecules and pharmaceutical agents.

Recent studies have highlighted the importance of (R)-N2-Boc-N2-methylpropane-1,2-diamine in asymmetric synthesis, where its chiral center plays a pivotal role in determining the stereochemistry of target molecules. The presence of the Boc (tert-butoxycarbonyl) protecting group and the methyl substituent on the nitrogen atom provides this compound with versatile reactivity, enabling it to participate in a wide range of chemical transformations. Researchers have demonstrated its utility in the construction of bioactive compounds, including peptide analogs and small molecule inhibitors.

The synthesis of (R)-N2-Boc-N2-methylpropane-1,2-diamine involves a multi-step process that typically begins with the preparation of propane-1,2-diamine derivatives. The introduction of the Boc group is achieved through standard protection strategies, such as treatment with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions. The enantiomeric excess (ee) of the compound is often determined using chiral chromatography or spectroscopic methods like circular dichroism (CD), ensuring high purity and stereochemical integrity.

In terms of applications, (R)-N2-Boc-N2-methylpropane-1,2-diamine has been employed as a building block in the assembly of bioactive molecules. For instance, it has been used in the synthesis of α-amino acids and related structures, which are fundamental components in drug discovery programs. Its ability to undergo both nucleophilic and electrophilic reactions makes it a versatile reagent in organic synthesis.

Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound. By leveraging chiral catalysts, researchers have achieved highly enantioselective transformations involving (R)-N2-Boc-N2-methylpropane-1,2-diamine, leading to the production of complex chiral architectures with unprecedented efficiency. These developments underscore its importance as a key intermediate in modern organic chemistry.

The stability and reactivity profiles of (R)-N2-Boc-N